N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine

• Molecular Formula: C14H12ClFN4O
• Molecular Weight: 306.72 g/mol
• IUPAC Name: N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]-5-methyl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C14H12ClFN4O/c1-8-18-14(20-19-8)17-7-10-3-5-13(21-10)9-2-4-12(16)11(15)6-9/h2-6H,7H2,1H3,(H2,17,18,19,20)
• InChI Key: QGSJQRIMTNWLMK-UHFFFAOYSA-N
• SMILES: CC1=NC(=NN1)NCC2=CC=C(O2)C3=CC(=C(C=C3)F)Cl

Description

N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of triazole derivatives and has shown promising results in various studies.

Mechanism Of Action

The mechanism of action of N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine involves the inhibition of the synthesis of ergosterol, which is an essential component of the fungal cell membrane. This leads to the disruption of the cell membrane and eventual cell death.
Biochemical and Physiological Effects:
N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine has been found to exhibit low toxicity and high selectivity towards fungal cells. It has also been shown to have good pharmacokinetic properties, making it a potential candidate for oral administration.

Advantages And Limitations For Lab Experiments

The advantages of using N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine in lab experiments include its strong antifungal and antibacterial activity, low toxicity, and good pharmacokinetic properties. However, its limitations include the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research on N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine. These include:
1. Further studies to determine its efficacy and safety in humans.
2. Development of new drugs based on the structure of N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine for the treatment of infectious diseases.
3. Investigation of its potential applications in other fields, such as agriculture and veterinary medicine.
4. Exploration of its potential as a scaffold for the development of new drugs with different pharmacological properties.
In conclusion, N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine is a promising compound with potential applications in the field of medicine. Its strong antifungal and antibacterial activity, low toxicity, and good pharmacokinetic properties make it a potential candidate for the development of new drugs. However, further studies are needed to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine involves the reaction of 3-chloro-4-fluorobenzaldehyde with furfurylamine in the presence of a catalyst. The resulting intermediate is then reacted with 3-methyl-1H-1,2,4-triazol-5-amine to obtain the final product.

Scientific Research Applications

N-{[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl}-3-methyl-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit strong antifungal and antibacterial activity, making it a promising candidate for the development of new drugs to combat infectious diseases.